Cas no 1804438-82-1 (4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1804438-82-1
• MF: C₈H₃F₅INO₂
• MW: 367.011411905289
• CID: 4838071
• Update Time: 2025-10-15

4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3F5INO2/c9-6(10)4-3(2-16)1-15-7(14)5(4)17-8(11,12)13/h1-2,6H
• InChI Key： GRMLLIHNDHLVDJ-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)F)C(C=O)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804438-82-1) and Its Applications in Modern Chemical Biology

4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde, identified by the CAS number 1804438-82-1, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its versatility and biological activity. The unique combination of fluorine, iodine, and methoxy substituents in its molecular framework imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde include a pyridine core substituted with a difluoromethyl group at the 4-position, an iodine atom at the 2-position, and a trifluoromethoxy group at the 3-position. The aldehyde functionality at the 5-position further enhances its reactivity, allowing for diverse chemical transformations. These structural elements contribute to its utility as a building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of multiple fluorine atoms in 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde makes it an attractive candidate for designing small-molecule inhibitors and probes for biological studies. For instance, fluorinated pyridines have been extensively explored in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of trifluoromethylated pyridines, which are prevalent in many approved drugs. The trifluoromethoxy group not only influences the electronic properties of the molecule but also contributes to its lipophilicity, making it suitable for oral administration. Furthermore, the iodine atom at the 2-position serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings.

Recent advancements in synthetic methodologies have enabled more efficient access to 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde, thereby facilitating its use in large-scale drug discovery programs. For example, palladium-catalyzed reactions have been employed to introduce fluorinated groups with high selectivity and yield. These improvements have opened new avenues for exploring its potential in medicinal chemistry.

The aldehyde group at the 5-position of this compound is particularly noteworthy, as it allows for further derivatization into amides, esters, or heterocycles. Such transformations are essential for generating libraries of compounds with tailored biological activities. In particular, amide-based drugs have shown remarkable success in treating various diseases, including neurological disorders and infectious diseases.

Current research is focused on leveraging 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde to develop novel inhibitors targeting enzyme families involved in cancer metabolism. Fluorinated pyridines have been identified as potent scaffolds for kinase inhibitors due to their ability to modulate enzyme activity through steric and electronic effects. Additionally, the compound’s structural motif has been incorporated into probes for imaging studies, enabling researchers to visualize biological processes with high precision.

The synthesis of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. Key steps include halogenation reactions to introduce the iodine atom and trifluoromethoxy groups, followed by formylation at the 5-position via Vilsmeier-Haack reaction or similar methods. These synthetic strategies underscore the compound’s importance as a versatile intermediate in fine chemical synthesis.

In conclusion, 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804438-82-1) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for designing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play an increasingly important role in drug discovery and development.